Methyl 4-{4-[(4-chlorobenzyl)oxy]-5-methyl-1,3-thiazol-2-yl}benzenecarboxylate

• IUPAC Name: methyl 4-[4-[(4-chlorophenyl)methoxy]-5-methyl-1,3-thiazol-2-yl]benzoate
• InChI: InChI=1S/C19H16ClNO3S/c1-12-17(24-11-13-3-9-16(20)10-4-13)21-18(25-12)14-5-7-15(8-6-14)19(22)23-2/h3-10H,11H2,1-2H3
• InChI Key: NCLJGKLCLHRENL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(S1)C2=CC=C(C=C2)C(=O)OC)OCC3=CC=C(C=C3)Cl
• Molecular Formula: C19H16ClNO3S
• Molecular Weight: 373.9 g/mol

Description

“Methyl 4-{4-[(4-chlorobenzyl)oxy]-5-methyl-1,3-thiazol-2-yl}benzenecarboxylate” is a chemical compound. It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich. The compound has a linear formula of C23H19ClN2O4 and a molecular weight of 422.872.

Physical And Chemical Properties Analysis

The physical and chemical properties of “Methyl 4-{4-[(4-chlorobenzyl)oxy]-5-methyl-1,3-thiazol-2-yl}benzenecarboxylate” are not well-documented. The compound has a molecular weight of 422.872.

Scientific Research Applications

Pharmacokinetics and Metabolism

• A study on Disposition and Metabolism of [14C]SB-649868 provides detailed insights into the pharmacokinetics and metabolism of a novel orexin receptor antagonist, highlighting the comprehensive metabolic pathways and elimination profiles in humans (Renzulli et al., 2011). This research underscores the importance of understanding the disposition and metabolic fate of therapeutic agents, offering a foundation for investigating compounds with similar structures.

Environmental and Occupational Health

• Research on Exposure of gasoline road-tanker drivers to methyl tert-butyl ether and methyl tert-amyl ether examines the exposure levels of workers to specific organic compounds, providing valuable data on occupational safety and health implications (Saarinen et al., 1998). This study could guide safety protocols and exposure assessments for compounds with similar volatility or usage in industrial settings.

Epigenetic and Transcriptional Modifications

• An investigation into Epigenetic and Transcriptional Modifications in Repetitive Elements in individuals exposed to benzene and MTBE assesses the impact of these exposures on DNA and histone modifications (Rota et al., 2018). Such research highlights the potential for chemical exposures to induce epigenetic changes, which could be relevant for studying the effects of structurally similar compounds on genetic regulation.

Diagnostic and Therapeutic Applications

• A clinical trial substantiating the predictive value of O-6-Methylguanine-DNA Methyltransferase Promoter Methylation in Glioblastoma Patients Treated with Temozolomide demonstrates the intersection of chemical exposure and genetic factors in determining therapeutic efficacy (Hegi et al., 2004). This study offers insights into how chemical compounds, through their interactions with DNA, can influence treatment outcomes in cancer therapy.

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. They do not collect analytical data for this product, and the buyer assumes responsibility to confirm product identity and/or purity. All sales are final.

Mechanism of Action

Mode of Action

It is likely that the compound interacts with its targets through non-covalent interactions such as hydrogen bonding, ionic interactions, and van der waals forces .

Pharmacokinetics

Therefore, the impact of these properties on the bioavailability of the compound is currently unknown .

Action Environment

The influence of environmental factors on the compound’s action, efficacy, and stability is currently unknown. Factors such as pH, temperature, and the presence of other molecules could potentially influence the action of the compound .